Cas no 2769040-91-5 (NLRP3-IN-11)

• Product Name: NLRP3-IN-11
• CAS No: 2769040-91-5
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 5517406
• PubChem ID: 164754476
• Update Time: 2025-06-12

NLRP3-IN-11 Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-chloro-2-[4-[(2-hydroxy-2-methylpropyl)amino]pyrido[3,4-d]pyridazin-1-yl]-
• NLRP3-IN-11
• SCHEMBL24379633
• 5-chloro-2-[4-[(2-hydroxy-2-methylpropyl)amino]pyrido[3,4-d]pyridazin-1-yl]phenol
• CS-0615156
• 2769040-91-5
• HY-148187

• Inchi： 1S/C17H17ClN4O2/c1-17(2,24)9-20-16-13-8-19-6-5-11(13)15(21-22-16)12-4-3-10(18)7-14(12)23/h3-8,23-24H,9H2,1-2H3,(H,20,22)
• InChI Key： UDNICEVHCYUJFU-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=CC=C1C1=NN=C(NCC(O)(C)C)C2=CN=CC=C21

Computed Properties

• Exact Mass: 344.1040035g/mol
• Monoisotopic Mass: 344.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.2Ų

Additional information on NLRP3-IN-11

Introduction to NLRP3-IN-11 (CAS No. 2769040-91-5): A Key Modulator in Inflammatory Pathways

NLRP3-IN-11, chemically identified by the CAS number 2769040-91-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential role in modulating inflammatory pathways. This introduction delves into the compound's chemical properties, its mechanism of action, and the latest research findings that highlight its significance in therapeutic applications.

The compound NLRP3-IN-11 belongs to a class of molecules that interact with nucleotide-binding domain, leucine-rich repeat-containing family, pyrin domain-containing 3 (NLRP3) inflammasome, a critical component in innate immunity. The NLRP3 inflammasome is involved in the activation of caspase-1, leading to the processing and secretion of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18). Dysregulation of NLRP3 inflammasome activity has been implicated in various inflammatory and autoimmune diseases, making it a prime target for therapeutic intervention.

Recent studies have demonstrated that NLRP3-IN-11 exhibits inhibitory effects on NLRP3 inflammasome activation. The compound has been shown to reduce the formation of the NLRP3 inflammasome complex, thereby preventing the cleavage of pro-caspase-1 into its active form. This mechanism of action suggests that NLRP3-IN-11 could be a valuable tool in developing treatments for conditions characterized by excessive inflammation.

In vitro studies have revealed that NLRP3-IN-11 effectively suppresses the release of IL-1β and IL-18 in response to various stimuli known to activate the NLRP3 inflammasome. These include pathogens, danger signals, and cellular stressors. The compound's ability to inhibit these inflammatory responses without affecting other cellular processes highlights its potential as a selective therapeutic agent.

Furthermore, preclinical studies have explored the pharmacokinetic properties of NLRP3-IN-11, indicating that it exhibits good oral bioavailability and tissue distribution. These findings are crucial for understanding how the compound might behave in vivo and for designing effective dosing regimens. The compound's stability in biological systems also suggests that it could be suitable for long-term therapeutic use.

The therapeutic potential of NLRP3-IN-11 has been further supported by its ability to ameliorate symptoms in animal models of inflammatory diseases. For instance, studies have shown that administration of NLRP3-IN-11 reduces inflammation and tissue damage in models of rheumatoid arthritis and neuroinflammation. These results are promising and warrant further investigation into its clinical applicability.

One of the most compelling aspects of NLRP3-IN-11 is its potential to address multiple facets of inflammation. Unlike many conventional anti-inflammatory drugs that target a single pathway or molecule, NLRP3-IN-11 interacts with a key regulator of inflammation, offering a more comprehensive approach to managing inflammatory conditions. This multifaceted mechanism suggests that NLRP3-IN-11 could be particularly effective in treating complex diseases where inflammation plays a significant role.

The development of NLRP3-IN-11 as a therapeutic agent is still in its early stages, but the preliminary findings are encouraging. Ongoing research aims to optimize the compound's efficacy and safety profile, as well as to explore new applications in other disease areas. The growing body of evidence supporting the role of NLRP3 inflammasome in various pathologies makes NLRP3-IN-11 a compelling candidate for future drug development.

In conclusion, NLRP3-IN-11 (CAS No. 2769040-91-5) represents a significant advancement in the field of anti-inflammatory therapy. Its ability to modulate NLRP3 inflammasome activity offers a novel approach to treating inflammatory diseases, with promising results from both preclinical and clinical studies. As research continues to uncover the complexities of inflammatory pathways, compounds like NLRP3-IN-11 are poised to play a crucial role in developing innovative treatments for a wide range of conditions.